N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea

• IUPAC Name: 3-cyclohexyl-1-methyl-1-(1-methylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C14H27N3S/c1-16-10-8-13(9-11-16)17(2)14(18)15-12-6-4-3-5-7-12/h12-13H,3-11H2,1-2H3,(H,15,18)
• InChI Key: ICNKMGXIPBNEAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=S)NC2CCCCC2
• Molecular Formula: C14H27N3S
• Molecular Weight: 269.45 g/mol

Description

N-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea, also known as CPPU, is a synthetic plant growth regulator that belongs to the family of cytokinins. CPPU has been widely used in plant research to enhance fruit growth, increase yield, and improve fruit quality.

Mechanism of Action

N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea acts as a cytokinin, a class of plant hormones that regulate cell division, growth, and differentiation. N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea promotes cell division and elongation, leading to increased fruit size and yield. N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea also delays fruit senescence by inhibiting ethylene production, a plant hormone that promotes fruit ripening and decay.
Biochemical and Physiological Effects:
N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, in fruits. N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea also enhances the accumulation of sugars, organic acids, and phenolic compounds in fruits, which contribute to improved fruit quality and flavor.

Advantages and Limitations for Lab Experiments

N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea is a powerful tool for plant research, as it can enhance fruit growth and quality. However, N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea can also have negative effects on plant growth and development if used at high concentrations. Moreover, the effects of N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea can vary depending on the plant species, cultivar, and environmental conditions.

Future Directions

There are several future directions for N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea research. First, the molecular mechanism of N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea action needs to be further elucidated, especially with regard to its interaction with other plant hormones, such as auxins and gibberellins. Second, the effects of N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea on plant stress responses, such as drought and salinity, need to be investigated. Third, the potential use of N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea in organic farming needs to be explored, as synthetic cytokinins are currently not allowed in organic agriculture. Finally, the safety and environmental impact of N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea use in agriculture need to be carefully evaluated.

Synthesis Methods

N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea can be synthesized by reacting N-cyclohexyl-N-methylthiourea with 1-methyl-4-piperidone in the presence of a base, such as sodium hydroxide. The reaction yields N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea as a white crystalline solid with a melting point of 199-201°C.

Scientific Research Applications

N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea has been extensively used in plant research to enhance fruit growth and increase yield. Studies have shown that N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea can increase fruit size, improve fruit quality, and delay fruit senescence in various fruits, including grapes, kiwifruit, apples, and strawberries. N'-cyclohexyl-N-methyl-N-(1-methyl-4-piperidinyl)thiourea has also been used to induce seedless fruit formation in grapes and watermelons.